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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the nickel-cobalt (Ni-Co) binary

alloy phase diagram, a critical tool for understanding the behavior and properties of these

technologically significant alloys. This document summarizes key quantitative data, details

experimental methodologies for phase diagram determination, and presents a visual

representation of the experimental workflow.

Introduction to the Nickel-Cobalt Alloy System
Nickel-Cobalt alloys are renowned for their exceptional high-temperature strength, corrosion

resistance, and magnetic properties. These characteristics make them indispensable in

demanding applications such as aerospace gas turbines, industrial chemical reactors, and

magnetic recording media. A thorough understanding of the Ni-Co phase diagram is

fundamental to the design and processing of these alloys to achieve desired microstructures

and, consequently, optimal performance.

The Ni-Co system is characterized by complete solid solubility at high temperatures, forming a

continuous face-centered cubic (FCC) solid solution. At lower temperatures, the cobalt-rich end

of the diagram exhibits a transformation to a hexagonal close-packed (HCP) structure.
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The Ni-Co phase diagram illustrates the stable phases of the alloy system at different

temperatures and compositions. The diagram is dominated by a single-phase solid solution

region with a face-centered cubic (FCC) crystal structure, designated as (αCo, Ni). This

indicates that nickel and cobalt are completely miscible in the solid state at elevated

temperatures.

At the cobalt-rich end of the diagram, a phase transformation from the high-temperature FCC

(αCo) phase to a low-temperature hexagonal close-packed (HCP) phase, denoted as (εCo),

occurs. The temperature of this transformation is dependent on the nickel concentration.

Key Phases and Transformations
Liquid (L): The molten phase of the alloy.

FCC Solid Solution ((αCo, Ni)): A single-phase solid solution with a face-centered cubic

crystal structure. This phase is stable across the entire composition range at high

temperatures.

HCP Solid Solution ((εCo)): A solid solution with a hexagonal close-packed crystal structure,

stable in cobalt-rich alloys at lower temperatures.

FCC to HCP Transformation: A martensitic transformation that occurs in cobalt-rich alloys

upon cooling. The ideal transformation temperature for pure cobalt is approximately 450°C.

Quantitative Phase Diagram Data
Precise quantitative data is essential for accurate modeling and prediction of alloy behavior

during processing. The following tables summarize the key transition temperatures for the Ni-

Co alloy system.

Liquidus and Solidus Temperatures
The liquidus and solidus lines in the Ni-Co phase diagram are very close, indicating a narrow

freezing range. The melting points of pure nickel and pure cobalt are 1455°C and 1495°C,

respectively. The addition of either element to the other results in a nearly linear change in the

liquidus and solidus temperatures. Due to the isomorphous nature of the high-temperature

region of the diagram, precise experimental data for a range of compositions is often presented
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in tabular form based on experimental measurements and CALPHAD (Calculation of Phase

Diagrams) modeling.

Table 1: Experimentally Determined and Calculated Liquidus and Solidus Temperatures for Ni-

Co Alloys

Composition (at. % Co) Liquidus Temperature (°C) Solidus Temperature (°C)

0 (Pure Ni) 1455 1455

20 ~1465 ~1460

40 ~1475 ~1470

60 ~1485 ~1480

80 ~1490 ~1485

100 (Pure Co) 1495 1495

Note: The values presented are approximate and can vary slightly based on the specific

experimental or modeling methodology.

Solid-State Transformation Temperatures
The primary solid-state transformation in the Ni-Co system is the allotropic transformation of

cobalt from the FCC (α) to the HCP (ε) phase.

Table 2: FCC to HCP Transformation Temperatures in Co-Rich Ni-Co Alloys

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8461503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Composition (at. % Co)
Transformation Start
Temperature (Ms) on
Cooling (°C)

Note

100 (Pure Co) ~422
Ideal transformation

temperature is ~450°C.

90 ~350

Transformation temperature

decreases with increasing Ni

content.

80 ~250

70 ~150

< 70 Below room temperature

The HCP phase is generally

not stable at room temperature

for alloys with less than

approximately 70 at. % Co.

Magnetic Transition Temperatures
Both nickel and cobalt are ferromagnetic. The Curie temperature (TC), at which the material

transitions from a ferromagnetic to a paramagnetic state, is a critical parameter for magnetic

applications.

Table 3: Curie Temperatures of Ni-Co Alloys

Composition (at. % Co) Curie Temperature (TC) (°C)

0 (Pure Ni) 358

20 ~500

40 ~700

60 ~900

80 ~1050

100 (Pure Co) 1115
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Experimental Protocols for Phase Diagram
Determination
The determination of a phase diagram is a meticulous process involving various experimental

techniques to identify phase boundaries and transformations.

Differential Scanning Calorimetry (DSC)
Objective: To determine the liquidus, solidus, and solid-state transformation temperatures by

detecting the heat flow associated with phase changes.

Methodology:

Sample Preparation: Small, representative samples of the Ni-Co alloy with known

compositions are prepared. The mass of each sample is accurately measured, typically in

the range of 20-30 mg.

Crucible Selection: Samples are placed in inert crucibles, such as alumina or platinum, to

prevent reactions with the sample at high temperatures.

Atmosphere Control: The DSC chamber is purged with a high-purity inert gas, such as

argon, to prevent oxidation of the sample during heating and cooling. A constant gas flow

rate (e.g., 60 mL/min) is maintained.

Heating and Cooling Program: The samples are subjected to a controlled heating and

cooling cycle at a constant rate, for example, 10°C/min. The temperature range is selected to

encompass all expected phase transformations, from below the solid-state transformations

to above the liquidus temperature.

Data Analysis: The heat flow to or from the sample is measured as a function of temperature.

Endothermic peaks on heating correspond to melting and solid-state transformations, while

exothermic peaks on cooling indicate solidification and the reverse transformations. The

onset and peak temperatures of these thermal events are used to determine the

transformation temperatures.

X-Ray Diffraction (XRD)
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Objective: To identify the crystal structure of the phases present at different temperatures and

compositions.

Methodology:

Sample Preparation: Ni-Co alloy samples are prepared with flat, polished surfaces. For high-

temperature XRD, samples can be in the form of small bulk specimens or powders sealed in

capillaries.

Instrument Setup: A powder X-ray diffractometer equipped with a high-temperature stage is

used. The X-ray source is typically Cu Kα radiation.

Data Collection: XRD patterns are collected at various temperatures. For room temperature

analysis, standard diffractometer setups are used. For high-temperature analysis, the sample

is heated to the desired temperature within the high-temperature stage under a vacuum or

inert atmosphere, and the diffraction pattern is recorded.

Phase Identification: The obtained diffraction patterns are analyzed by comparing the peak

positions and intensities with standard diffraction data for known crystal structures (e.g., FCC

and HCP). The presence of specific phases at different temperatures and compositions is

thus determined. The Scherrer equation can be used to estimate the crystallite size from the

peak broadening.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of the

Ni-Co alloy phase diagram.
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Experimental Workflow for Phase Diagram Determination

Sample Preparation

Thermal Analysis Structural Analysis

Data Analysis & Diagram Construction

Alloy Melting & Casting

Homogenization Annealing

Compositional Analysis (e.g., XRF, ICP-OES)

Differential Scanning Calorimetry (DSC) X-Ray Diffraction (XRD) at various temperatures

Differential Thermal Analysis (DTA) Compilation of Transformation Temperatures Microscopy (SEM, TEM) with EDX

Plotting Phase Boundaries

Ni-Co Phase Diagram

Thermodynamic Modeling (CALPHAD)

Click to download full resolution via product page

Caption: Experimental workflow for Ni-Co phase diagram determination.

Conclusion
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The nickel-cobalt alloy phase diagram is a cornerstone for the development and application of

these high-performance materials. This guide has provided a detailed analysis of the phase

relationships, summarized key quantitative data, and outlined the experimental methodologies

used for its determination. A thorough understanding of this phase diagram enables

researchers and engineers to tailor the microstructure and properties of Ni-Co alloys for a wide

range of advanced applications.

To cite this document: BenchChem. [In-Depth Technical Guide to the Nickel-Cobalt Alloy
Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8461503#nickel-cobalt-alloy-phase-diagram-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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